Cas no 2361657-97-6 (1-3-(4-methoxyphenyl)morpholin-4-ylprop-2-en-1-one)

• Product Name: 1-3-(4-methoxyphenyl)morpholin-4-ylprop-2-en-1-one
• CAS No: 2361657-97-6
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5414337
• PubChem ID: 139021199
• Update Time: 2025-06-11

1-3-(4-methoxyphenyl)morpholin-4-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z2738286126
• 1-[3-(4-Methoxyphenyl)morpholin-4-yl]prop-2-en-1-one
• EN300-26580416
• 2361657-97-6
• 1-[3-(4-Methoxyphenyl)-4-morpholinyl]-2-propen-1-one
• 1-3-(4-methoxyphenyl)morpholin-4-ylprop-2-en-1-one

• Inchi： 1S/C14H17NO3/c1-3-14(16)15-8-9-18-10-13(15)11-4-6-12(17-2)7-5-11/h3-7,13H,1,8-10H2,2H3
• InChI Key： INRWLKDRWQOFMZ-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1C1=CC=C(OC)C=C1)(=O)C=C

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 441.5±45.0 °C(Predicted)
• pka: -1.77±0.40(Predicted)

Additional information on 1-3-(4-methoxyphenyl)morpholin-4-ylprop-2-en-1-one

1-3-(4-Methoxyphenyl)morpholin-4-ylprop-2-en-1-one: A Comprehensive Overview

1-3-(4-Methoxyphenyl)morpholin-4-ylprop-2-en-1-one, identified by the CAS number 2361657976, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule combines a morpholine ring, a methoxyphenyl group, and a propenone moiety, creating a structure that exhibits interesting chemical properties and biological activities.

The morpholine ring, a six-membered heterocyclic structure containing an oxygen atom and an amine group, is a key feature of this compound. Morpholine derivatives are known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The presence of the 4-methoxyphenyl group introduces additional electronic and steric effects, which can influence the compound's reactivity and solubility. The propenone moiety further enhances the compound's functionality by providing a site for potential conjugation and participation in Michael addition reactions.

Recent studies have highlighted the potential of 1-3-(4-Methoxyphenyl)morpholin-4-ylprop-2-en-1-one as a precursor for synthesizing bioactive molecules. Researchers have explored its use in constructing complex natural product analogs and have demonstrated its utility in forming diverse skeletons through various synthetic strategies. For instance, the compound has been employed in the synthesis of anti-inflammatory agents and anticancer drugs, where its structural flexibility plays a crucial role.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands due to the conjugated system formed by the morpholine ring and the propenone group. These properties make it suitable for applications in both solution-phase synthesis and solid-state chemistry.

The synthesis of 1-3-(4-Methoxyphenyl)morpholin-4-ylprop-2-en-one typically involves multi-step processes that include nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For example, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the methoxyphenyl-morpholine linkage with high precision.

Beyond its synthetic applications, this compound has shown promise in biological assays. Preclinical studies have indicated that it possesses moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further exploration in drug discovery programs targeting chronic inflammatory conditions.

In conclusion, 1-3-(4-Methoxyphenyl)morpholin-ylypropenone, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its role as a building block for advanced molecules underscores its importance in modern organic chemistry. As research progresses, new insights into its applications are expected to emerge, further solidifying its position as a valuable compound in both academic and industrial settings.